6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide
Overview
Description
6-Bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide (BODS) is a heterocyclic organic compound that has been widely studied in recent years due to its potential applications in various fields of science. BODS has been found to have a broad range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial activities. BODS has also been used in the synthesis of several drugs, and its potential applications in drug development have been explored.
Scientific Research Applications
6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide has been found to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial activities. This compound has also been used in the synthesis of several drugs, and its potential applications in drug development have been explored. In addition, this compound has been used to study the structure and function of proteins, as well as to study the effects of drugs on cells. This compound has also been used to study the effects of drugs on the nervous system and to study the effects of drugs on the immune system.
Mechanism of Action
The exact mechanism of action of 6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide is not yet fully understood. However, it is believed that this compound binds to certain proteins in cells, leading to the inhibition of their activity. This inhibition of protein activity is thought to be responsible for the various biological activities of this compound. In addition, this compound may also interact with other molecules in cells, leading to changes in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of organisms, including humans. This compound has been found to have anti-inflammatory, anti-tumor, and anti-microbial activities. In addition, this compound has also been found to have anti-cancer, anti-viral, and anti-fungal activities. This compound has also been found to have an effect on the nervous system, and has been found to have an effect on the immune system.
Advantages and Limitations for Lab Experiments
The use of 6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide in laboratory experiments has a number of advantages. This compound is a relatively inexpensive compound, and is easy to synthesize. In addition, this compound is relatively stable and can be stored for long periods of time. However, there are also some limitations to using this compound in laboratory experiments. This compound can be toxic to some organisms, and can be difficult to remove from biological samples. In addition, this compound can interfere with the activity of other compounds, and can be difficult to control in laboratory experiments.
Future Directions
The potential applications of 6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide are still being explored, and there are a number of potential future directions for research. One possible direction is to explore the effects of this compound on different types of cells, such as cancer cells and immune cells. Another possible direction is to explore the effects of this compound on the nervous system, and to develop new drugs based on this compound. Finally, it may be possible to use this compound to study the structure and function of proteins, which could lead to the development of new drugs or therapies.
Synthesis Methods
The synthesis of 6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide involves the reaction of 6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole (BOD) with sulfonamide. The reaction is carried out in a solvent such as acetonitrile, and the resulting product is this compound. The reaction is carried out at room temperature, and the reaction time is typically about one hour. The yield of the reaction is typically around 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide involves the reaction of 6-bromo-2-hydroxy-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide with acetic anhydride and subsequent oxidation with potassium permanganate.", "Starting Materials": [ "6-bromo-2-hydroxy-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide", "Acetic anhydride", "Potassium permanganate" ], "Reaction": [ "Step 1: 6-bromo-2-hydroxy-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide is reacted with acetic anhydride in the presence of a catalyst such as pyridine to form 6-bromo-2-acetoxy-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide.", "Step 2: The resulting product from step 1 is then oxidized with potassium permanganate in the presence of a base such as sodium hydroxide to form 6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide." ] } | |
CAS RN |
1343397-37-4 |
Molecular Formula |
C7H6BrN3O3S |
Molecular Weight |
292.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
